5-(3-ethoxy-4-hydroxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C21H18N2O7
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 2-(3-ethoxy-4-hydroxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one
• InChI: InChI=1S/C21H18N2O7/c1-3-28-15-10-12(6-7-13(15)24)18-17(19(25)14-5-4-8-29-14)20(26)21(27)23(18)16-9-11(2)30-22-16/h4-10,18,24,26H,3H2,1-2H3
• InChI Key: BANTZRXWPPODQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(C(=O)N2C3=NOC(=C3)C)O)C(=O)C4=CC=CO4)O

Description

Biological Activity

The compound 5-(3-ethoxy-4-hydroxyphenyl)-4-(furan-2-ylcarbonyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to explore its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties, and provide an overview of relevant research findings.

Chemical Structure and Properties

This compound features several functional groups that contribute to its biological activity:

• Pyrrolone core : Known for its reactivity and ability to interact with biological macromolecules.
• Furan ring : Enhances chemical diversity and potential interactions with biological targets.
• Oxazole moiety : May influence the compound's pharmacological properties.

The molecular formula is $C_{22}H_{20}N_2O_7$ with a molecular weight of approximately 424.4 g/mol. Its complex structure suggests a variety of possible interactions within biological systems.

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit significant antimicrobial properties. For instance, derivatives containing furan rings have shown efficacy against various microbial strains. The presence of hydroxyl groups in this compound may facilitate interactions with microbial enzymes, enhancing its antimicrobial potential.

Compound	Activity	Target Microorganisms
5-(3-Ethoxyphenyl)-4-hydroxycoumarin	Antioxidant	Various bacteria
Furazolidone	Antimicrobial	Gram-positive and Gram-negative bacteria
Oxazolone derivatives	Varies widely	Fungi and bacteria

Anticancer Activity

The anticancer potential of this compound is supported by studies on structurally related compounds. For example, certain derivatives have demonstrated cytotoxic effects against cancer cell lines such as HCT-116 and HepG2. The mechanism may involve the inhibition of cell proliferation through interactions with tubulin or histone deacetylases (HDACs), leading to apoptosis in cancer cells.

In vitro studies have shown that modifications to the core structure can significantly alter cytotoxicity:

Compound	IC50 (µM)	Cell Line
CA-4	180	HeLa
Compound A	3100	MDA-MB-231
Compound B	370	A549

Study 1: Antimicrobial Evaluation

A study conducted on related compounds showed that those containing the difuro[3,2-c:3′,2′-g]chromene moiety exhibited excellent antimicrobial activity against a range of microbes. The results indicated that these compounds could serve as leads for developing new antimicrobial agents.

Study 2: Anticancer Evaluation

Another research effort focused on the synthesis of novel benzofuran derivatives. These derivatives demonstrated varying degrees of antiproliferative activity against different cancer cell lines, suggesting that structural modifications could enhance their therapeutic efficacy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

Compound A : 5-(4-Ethoxy-3-Methoxyphenyl)-4-(3-Fluoro-4-Methylbenzoyl)-1-(2-Furylmethyl)-3-Hydroxy-1,5-Dihydro-2H-Pyrrol-2-One

• Key Differences :
  • Substituents : 4-Ethoxy-3-methoxyphenyl (vs. 3-ethoxy-4-hydroxyphenyl in the target compound).
  • Acyl Group : 3-Fluoro-4-methylbenzoyl (vs. furan-2-ylcarbonyl).
• Impact :
  • The methoxy group increases lipophilicity but reduces hydrogen-bonding capacity compared to the hydroxyl group in the target compound.
  • The fluorinated benzoyl group may enhance electron-withdrawing effects, altering reactivity .

Compound B : 5-(4-Hydroxyphenyl)-3,5-Diphenyl-1,5-Dihydro-2H-Pyrrol-2-One

• Key Differences :
  • Substituents : 4-Hydroxyphenyl and phenyl groups (vs. ethoxy/hydroxyphenyl and isoxazole).
• Impact :
  • The absence of heterocyclic substituents (e.g., isoxazole) reduces steric hindrance and metabolic stability.
  • Simpler substitution patterns may limit binding specificity .

Variations in the Acyl Group

Compound C : 4-(2-Furoyl)-3-Hydroxy-5-(4-Hydroxy-3-Methoxyphenyl)-1-(3-Methoxypropyl)-1,5-Dihydro-2H-Pyrrol-2-One

• Key Differences :
  • Acyl Group : Retains the furan-2-ylcarbonyl moiety.
  • Substituents : 3-Methoxypropyl at position 1 (vs. 5-methylisoxazole).
• Impact :
  • The methoxypropyl group increases hydrophilicity but may reduce target affinity due to flexible chain dynamics.
  • The 4-hydroxy-3-methoxyphenyl group mimics the target’s phenyl ring but lacks ethoxy substitution .

Compound D : 5-(4-Ethoxyphenyl)-4-(3-Fluoro-4-Methylbenzoyl)-1-(Furan-2-Ylmethyl)-3-Hydroxy-1,5-Dihydro-2H-Pyrrol-2-One

• Key Differences :
  • Acyl Group : 3-Fluoro-4-methylbenzoyl (vs. furan-2-ylcarbonyl).

Heterocyclic Substituent Variations

Compound E : 4-(2-Furoyl)-3-Hydroxy-1-(5-Methylisoxazol-3-Yl)-5-(3-Pyridinyl)-1,5-Dihydro-2H-Pyrrol-2-One

• Key Differences :
  • Substituents : 3-Pyridinyl at position 5 (vs. 3-ethoxy-4-hydroxyphenyl).
• Impact :
  • The pyridine ring introduces basicity and hydrogen-bond acceptor sites, altering solubility and interaction profiles.
  • Lacks the ethoxy group, reducing hydrophobic interactions .

Solubility and Stability

• The target compound’s hydroxyl and ethoxy groups balance hydrophilicity and lipophilicity, enhancing aqueous solubility compared to methoxy-substituted analogs (e.g., Compound A) .
• The isoxazole ring improves metabolic stability over compounds with alkyl chains (e.g., Compound C) .

Hydrogen-Bonding and Reactivity

• The 3-hydroxy and 4-hydroxyphenyl groups enable intramolecular hydrogen bonding, stabilizing tautomeric forms (cf. hydroxypyrazoles in ) .
• The furan-2-ylcarbonyl group’s oxygen participates in hydrogen bonding, unlike fluorinated acyl groups (e.g., Compound D) .

Tabulated Comparison of Key Compounds

Property	Target Compound	Compound A	Compound C	Compound E
Phenyl Substituents	3-Ethoxy-4-hydroxy	4-Ethoxy-3-methoxy	4-Hydroxy-3-methoxy	3-Pyridinyl
Acyl Group	Furan-2-ylcarbonyl	3-Fluoro-4-methylbenzoyl	Furan-2-ylcarbonyl	Furan-2-ylcarbonyl
Heterocyclic Group	5-Methylisoxazole	2-Furylmethyl	3-Methoxypropyl	5-Methylisoxazole
Molecular Weight	424.40	~450 (estimated)	~440 (estimated)	~410 (estimated)
Key Interactions	H-bonding, π-π	H-bonding, hydrophobic	H-bonding, flexible chain	H-bonding, basicity